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Compound of Interest

Compound Name: Diisobutyl sulfoxide

Cat. No.: B1605190 Get Quote

For researchers, scientists, and professionals in drug development, the choice of solvent is

paramount to the success of a chemical reaction. While Dimethyl sulfoxide (DMSO) is a widely

used and well-characterized polar aprotic solvent, the exploration of alternatives with potentially

advantageous properties is an ongoing endeavor in organic synthesis. This guide provides a

comparative overview of Diisobutyl sulfoxide (DIBSO), examining its known properties and

potential applications in specific reactions, while highlighting the current landscape of available

experimental data.

Diisobutyl sulfoxide (DIBSO) is a dialkyl sulfoxide characterized by the presence of bulky

isobutyl groups attached to the sulfur atom. This structural feature is anticipated to impart

distinct steric and electronic properties compared to the less hindered DMSO, potentially

influencing reaction kinetics, selectivity, and solubility profiles. However, a comprehensive

evaluation of DIBSO's efficacy is currently limited by the scarcity of published experimental

data.

Physicochemical Properties: A Comparative Look
A fundamental understanding of a solvent's physical properties is crucial for its application in

chemical reactions. Below is a comparison of the available data for Diisobutyl sulfoxide
against the well-established properties of Dimethyl sulfoxide (DMSO).
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Property
Diisobutyl Sulfoxide
(DIBSO)

Dimethyl Sulfoxide
(DMSO)

CAS Number 3085-40-3 67-68-5

Molecular Formula C₈H₁₈OS C₂H₆OS

Molecular Weight 162.30 g/mol 78.13 g/mol

Density 0.949 g/cm³[1] 1.1004 g/cm³

Boiling Point 263.4 °C at 760 mmHg[1] 189 °C

Flash Point 113.1 °C[1] 89 °C

Dipole Moment 3.90 D[2] 3.96 D

The higher boiling point and flash point of DIBSO suggest its potential utility in reactions

requiring elevated temperatures, offering a wider operational window compared to DMSO. The

comparable dipole moment indicates that DIBSO is also a polar aprotic solvent, capable of

dissolving a range of polar and nonpolar compounds.

Synthesis of Diisobutyl Sulfoxide
DIBSO can be synthesized from Diisobutyl sulfide. One reported method involves the oxidation

of Diisobutyl sulfide using a combination of dihydrogen peroxide and bromine in a biphasic

system of dichloromethane and water. This procedure has been reported to yield DIBSO in

high purity (96% chromatographic yield).[3]
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Diisobutyl sulfide Diisobutyl sulfoxide

H₂O₂, Br₂
CH₂Cl₂/H₂O, 20°C, 24h

(96% Yield)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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